1-(2,6-dichlorobenzyl)-2-styryl-1H-1,3-benzimidazole

• IUPAC Name: 1-[(2,6-dichlorophenyl)methyl]-2-[(E)-2-phenylethenyl]benzimidazole
• InChI: InChI=1S/C22H16Cl2N2/c23-18-9-6-10-19(24)17(18)15-26-21-12-5-4-11-20(21)25-22(26)14-13-16-7-2-1-3-8-16/h1-14H,15H2/b14-13+
• InChI Key: PKRGXMYJXASSLM-BUHFOSPRSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC2=NC3=CC=CC=C3N2CC4=C(C=CC=C4Cl)Cl
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C2=NC3=CC=CC=C3N2CC4=C(C=CC=C4Cl)Cl
• Molecular Formula: C22H16Cl2N2
• Molecular Weight: 379.3 g/mol

Description

1-(2,6-Dichlorobenzyl)-2-styryl-1H-1,3-benzimidazole (DCBS) is an organic compound belonging to the benzimidazole family. It was first synthesized in the late 1980s and has since been studied extensively for its potential applications in various scientific fields. DCBS has been found to have a wide range of biochemical and physiological effects, and is currently being investigated for its potential uses in laboratory experiments.

Mechanism of Action

Target of Action

It is known that benzimidazole derivatives, which this compound is a part of, have a broad range of biological activities . They are known to interact with various enzymes and receptors in the body, contributing to their diverse pharmacological effects .

Mode of Action

Benzimidazole derivatives are known to exhibit antibacterial, antiviral, and local anesthetic properties . The local anesthetic action is thought to be due to a reduced sodium channel blockade .

Biochemical Pathways

Benzimidazole derivatives are known to interfere with a variety of biochemical pathways due to their broad spectrum of biological activities .

Result of Action

Benzimidazole derivatives are known to exhibit a wide range of biological activities, including antibacterial, antiviral, and local anesthetic effects . These effects are likely the result of the compound’s interaction with its targets and its influence on various biochemical pathways .

Advantages and Limitations for Lab Experiments

1-(2,6-dichlorobenzyl)-2-styryl-1H-1,3-benzimidazole has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is stable at room temperature. Additionally, it has a wide range of biochemical and physiological effects, making it a useful tool for studying various cellular processes. However, there are some limitations to its use in laboratory experiments. For example, it is not water soluble and must be solubilized in organic solvents, which can be hazardous. Additionally, the effects of this compound on certain proteins may vary depending on the concentration used.

Future Directions

There are several potential future directions for research on 1-(2,6-dichlorobenzyl)-2-styryl-1H-1,3-benzimidazole. One potential direction is to further investigate the mechanism of action of this compound and its effects on various proteins and enzymes. Additionally, further research could be done to investigate the potential therapeutic applications of this compound, such as its use in cancer therapy. Finally, further studies could be conducted to identify potential targets for drug development and to investigate the effects of this compound on various diseases and conditions.

Synthesis Methods

The synthesis of 1-(2,6-dichlorobenzyl)-2-styryl-1H-1,3-benzimidazole is a multi-step process that begins with the reaction of 2,6-dichlorobenzyl bromide with 1-styryl-1H-1,3-benzimidazole in the presence of a base. This reaction produces the desired product, this compound, as well as a small amount of by-products. The reaction is typically carried out at room temperature, and the reaction time is relatively short, usually taking no more than 10 minutes.

Scientific Research Applications

1-(2,6-dichlorobenzyl)-2-styryl-1H-1,3-benzimidazole has been studied extensively for its potential applications in various scientific fields, including biochemistry, pharmacology, and molecular biology. It has been used as a tool for investigating the molecular mechanisms of various cellular processes, including apoptosis, cell cycle regulation, and signal transduction. Additionally, this compound has been used to study the effects of various drugs on the body, as well as to identify potential targets for drug development.